Cas no 2639423-39-3 (2-(1H-imidazol-2-yl)propan-2-ol hydrochloride)

• Product Name: 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride
• CAS No: 2639423-39-3
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• MDL: MFCD33549595
• CID: 5461756
• PubChem ID: 21740868
• Update Time: 2025-11-01

2-(1H-imidazol-2-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride
• Z4965468412

• MDL： MFCD33549595
• Inchi： 1S/C6H10N2O.ClH/c1-6(2,9)5-7-3-4-8-5;/h3-4,9H,1-2H3,(H,7,8);1H
• InChI Key： JXGWQYURBFOBJH-UHFFFAOYSA-N
• SMILES： Cl.OC(C)(C)C1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Topological Polar Surface Area: 48.9

Additional information on 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride

Research Brief on 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride (CAS: 2639423-39-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride (CAS: 2639423-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and hydrochloride salt form, exhibits versatile biological activities, making it a promising candidate for drug development and therapeutic applications. Recent studies have explored its potential as a modulator of enzymatic activity, its role in targeted drug delivery systems, and its efficacy in preclinical models of various diseases.

One of the key areas of investigation has been the compound's interaction with enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride acts as a selective inhibitor of cyclooxygenase-2 (COX-2), showing significant anti-inflammatory effects in vitro and in vivo. The study highlighted its potential as a lead compound for developing novel non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects compared to traditional COX-2 inhibitors.

In the realm of oncology, preliminary studies have investigated the compound's ability to interfere with cancer cell proliferation. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride exhibits dose-dependent cytotoxicity against several cancer cell lines, particularly those with overexpression of histone deacetylases (HDACs). The mechanism appears to involve modulation of epigenetic markers and induction of apoptosis, suggesting potential applications in combination therapies for resistant cancers.

The pharmacokinetic properties of 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride have also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition characterized its absorption, distribution, metabolism, and excretion (ADME) profile, revealing favorable oral bioavailability and tissue penetration. The hydrochloride salt form was found to enhance solubility without compromising membrane permeability, addressing a common challenge in imidazole-based drug development.

Emerging applications in neurological disorders have also been explored. Research presented at the 2024 International Conference on Chemical Biology suggested that 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride may modulate GABAergic neurotransmission, showing anxiolytic-like effects in animal models without the sedative side effects associated with benzodiazepines. This has sparked interest in its potential for treating anxiety disorders and related conditions.

From a chemical synthesis perspective, recent advancements have improved the scalability and purity of 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride production. A 2023 patent application disclosed a novel catalytic process that achieves >95% yield while minimizing byproducts, addressing previous challenges in large-scale manufacturing. This development is particularly significant as it may facilitate the transition from research-scale quantities to clinical-grade material for future studies.

Looking forward, the diverse biological activities and favorable physicochemical properties of 2-(1H-imidazol-2-yl)propan-2-ol hydrochloride position it as a valuable scaffold for further medicinal chemistry optimization. Current research efforts are focusing on structural modifications to enhance target selectivity and reduce potential off-target effects. The compound's versatility across multiple therapeutic areas, combined with recent synthetic advances, suggests it will remain an important focus of chemical biology and pharmaceutical research in the coming years.